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Compound of Interest

Compound Name: Glucoprotamin

Cat. No.: B1170495 Get Quote

It is crucial to clarify that "Glucoprotamin" is not a recognized single chemical entity within

scientific and chemical literature. Instead, it is the trade name for a disinfectant product. This

guide, therefore, will focus on the known components of Glucoprotamin-based disinfectants,

their chemical nature, and the formulation principles, rather than the synthesis of a single, non-

existent molecule.

The disinfectant known as Glucoprotamin is a formulation primarily based on the active

ingredients glutaraldehyde and cocospropylenediamineguanidinium acetate. This combination

provides a broad spectrum of antimicrobial activity, effective against bacteria, fungi, and

viruses. The efficacy of this formulation stems from the synergistic action of its components.

Chemical Components and Structures
The primary active ingredients in Glucoprotamin formulations are:

Glutaraldehyde: A dialdehyde with the chemical formula C5H8O2. It is a potent sterilizing

agent that cross-links proteins, disrupting cellular functions in microorganisms.

Cocospropylenediamineguanidinium Acetate: This is a quaternary ammonium compound.

The "cocospropylenediamine" part indicates a derivative of fatty acids from coconut oil.

These compounds act as cationic surfactants, disrupting the cell membranes of microbes.

Due to the proprietary nature of commercial disinfectant formulations, the exact synthesis

process for the final "Glucoprotamin" product is not publicly available. The synthesis would
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involve the formulation of its active ingredients, rather than the creation of a single

"Glucoprotamin" molecule.

Antimicrobial Mechanism of Action
The antimicrobial action of Glucoprotamin is a result of the combined effects of its

components. Glutaraldehyde, an electrophile, reacts with nucleophilic groups in proteins and

nucleic acids, such as amine and thiol groups. This cross-linking activity is non-specific and

highly effective at inactivating a wide range of microorganisms.

The quaternary ammonium compound, cocospropylenediamineguanidinium acetate, acts as a

surfactant. Its positively charged nitrogen atom interacts with the negatively charged

components of microbial cell membranes, leading to a loss of membrane integrity and leakage

of cellular contents.

The logical relationship for the formulation of a Glucoprotamin-type disinfectant can be

visualized as follows:
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Caption: Logical workflow for the formulation of a Glucoprotamin-type disinfectant.

Concluding Remarks
In summary, "Glucoprotamin" is a trade name for a disinfectant formulation and not a distinct

chemical compound. Its efficacy is derived from the synergistic antimicrobial actions of its

primary components, glutaraldehyde and a quaternary ammonium compound. The

development of such a product involves the careful formulation of these active ingredients to

achieve a broad-spectrum, stable, and effective disinfectant. Professionals in drug

development and research should be aware of this distinction to avoid confusion when

encountering trade names in product literature.
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[https://www.benchchem.com/product/b1170495#glucoprotamin-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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